(1R,2R)-(-)-N-(4-Toluenesulfonyl)-1,2-diphenylethylenediamine
(1R,2R)-(-)-N-(4-Toluenesulfonyl)-1,2-diphenylethylenediamine
Brand Name:
Vulcanchem
CAS No.:
144222-34-4
VCID:
VC0131608
InChI:
InChI=1S/C21H22N2O2S/c1-16-12-14-19(15-13-16)26(24,25)23-21(18-10-6-3-7-11-18)20(22)17-8-4-2-5-9-17/h2-15,20-21,23H,22H2,1H3/t20-,21-/m1/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)C(C3=CC=CC=C3)N
Molecular Formula:
C21H22N2O2S
Molecular Weight:
366.5 g/mol
(1R,2R)-(-)-N-(4-Toluenesulfonyl)-1,2-diphenylethylenediamine
CAS No.: 144222-34-4
Reference Standards
VCID: VC0131608
Molecular Formula: C21H22N2O2S
Molecular Weight: 366.5 g/mol
| CAS No. | 144222-34-4 |
|---|---|
| Product Name | (1R,2R)-(-)-N-(4-Toluenesulfonyl)-1,2-diphenylethylenediamine |
| Molecular Formula | C21H22N2O2S |
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | N-[(1R,2R)-2-amino-1,2-diphenylethyl]-4-methylbenzenesulfonamide |
| Standard InChI | InChI=1S/C21H22N2O2S/c1-16-12-14-19(15-13-16)26(24,25)23-21(18-10-6-3-7-11-18)20(22)17-8-4-2-5-9-17/h2-15,20-21,23H,22H2,1H3/t20-,21-/m1/s1 |
| Standard InChIKey | UOPFIWYXBIHPIP-NHCUHLMSSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)N[C@H](C2=CC=CC=C2)[C@@H](C3=CC=CC=C3)N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)C(C3=CC=CC=C3)N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)C(C3=CC=CC=C3)N |
| Synonyms | (1R,2R)-(-)-N-(p-Tolylsulfonyl)-1,2-diphenylethylenediamine; (1R,2R)-(-)-N-p-Tosyl-1,2-diphenylethylenediamine; (1R,2R)-1-Amino-2-tosylamino-1,2-diphenylethane; (1R,2R)-N-p-Toluenesulfonyl-1,2-diphenylethylenediamine; (R,R)-1,2-Diphenyl-N-(p-toluenes |
| PubChem Compound | 2734565 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume